Cas no 898530-63-7 (Benzyl 2-{[(benzyloxy)carbonyl]amino}-2-(dimethoxyphosphoryl)acetate)

• Product Name: Benzyl 2-{[(benzyloxy)carbonyl]amino}-2-(dimethoxyphosphoryl)acetate
• CAS No: 898530-63-7
• MF: C₁₉H₂₂NO₇P
• MW: 407.354246616364
• MDL: MFCD28396374
• CID: 3164269
• PubChem ID: 11538732
• Update Time: 2025-05-20

Benzyl 2-{[(benzyloxy)carbonyl]amino}-2-(dimethoxyphosphoryl)acetate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-{[(benzyloxy)carbonyl]amino}-2-(dimethoxyphosphoryl)acetate
• Benzyl2-(((benzyloxy)carbonyl)amino)-2-(dimethoxyphosphoryl)acetate
• CS-0049905
• P15451
• benzyl 2-dimethoxyphosphoryl-2-(phenylmethoxycarbonylamino)acetate
• Benzyl 2-(benzyloxycarbonylamino)-2-dimethoxyphosphoryl-acetate
• SY100191
• AS-72366
• AKOS025396255
• MFCD28396374
• SCHEMBL19410220
• C19H22NO7P
• Benzyl 2-([(benzyloxy)carbonyl]amino)-2-(dimethoxyphosphoryl)acetate
• Benzyl 2-{[(benzyloxy)carbonyl]amino}-2-(dimethoxyphosphoryl)acetate
• Benzyl 2-(((benzyloxy)carbonyl)amino)-2-(dimethoxyphosphoryl)acetate
• Benzyl 2-(Cbz-amino)-2-(dimethoxyphosphoryl)acetate
• 898530-63-7
• BENZYL 2-{[(BENZYLOXY)CARBONYL]AMINO-2-(DIMETHOXYPHOSPHORYL)ACETATE
• BenZyl 2-{[(benZyloxy)carbonyl]amino-2-(dimethoxyphosphoryl)acetate (CbZ-DL-Gly(PO(OMe)2)-OBZl)
• YKB53063

• MDL： MFCD28396374
• Inchi： 1S/C19H22NO7P/c1-24-28(23,25-2)17(18(21)26-13-15-9-5-3-6-10-15)20-19(22)27-14-16-11-7-4-8-12-16/h3-12,17H,13-14H2,1-2H3,(H,20,22)
• InChI Key： PEOCBNCREFVUHP-UHFFFAOYSA-N
• SMILES： P(C(C(=O)OCC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)(=O)(OC)OC

Computed Properties

• Exact Mass: 407.11338904g/mol
• Monoisotopic Mass: 407.11338904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 100Ų

Additional information on Benzyl 2-{[(benzyloxy)carbonyl]amino}-2-(dimethoxyphosphoryl)acetate

Latest Research Insights on Benzyl 2-{[(benzyloxy)carbonyl]amino}-2-(dimethoxyphosphoryl)acetate (CAS: 898530-63-7)

Benzyl 2-{[(benzyloxy)carbonyl]amino}-2-(dimethoxyphosphoryl)acetate (CAS: 898530-63-7) is a phosphonate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and prodrug strategies. This research brief consolidates the latest findings related to this compound, highlighting its synthetic utility, mechanistic insights, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Benzyl 2-{[(benzyloxy)carbonyl]amino}-2-(dimethoxyphosphoryl)acetate as a precursor for the development of novel protease inhibitors. The research team demonstrated that the phosphonate moiety of this compound could be strategically modified to mimic transition states of enzymatic reactions, thereby enhancing inhibitory activity against target proteases. The study reported a 40% improvement in inhibitory potency compared to earlier analogs, underscoring the compound's versatility in rational drug design.

In the realm of synthetic methodology, a breakthrough was achieved by researchers at the University of Cambridge, who developed a highly efficient one-pot synthesis route for Benzyl 2-{[(benzyloxy)carbonyl]amino}-2-(dimethoxyphosphoryl)acetate. Their approach, published in Organic Letters (2024), reduced the synthetic steps from five to two while maintaining an impressive 85% overall yield. This advancement addresses previous challenges in scalability and cost-effectiveness, making the compound more accessible for industrial applications.

Structural characterization studies using X-ray crystallography and NMR spectroscopy have provided new insights into the conformational flexibility of Benzyl 2-{[(benzyloxy)carbonyl]amino}-2-(dimethoxyphosphoryl)acetate. These findings, reported in Acta Crystallographica Section C (2023), reveal that the compound adopts multiple stable conformations in solution, which may explain its adaptability in various chemical transformations. Such structural knowledge is proving invaluable for computational chemistry approaches to drug design.

Emerging applications in prodrug development have been particularly noteworthy. A 2024 study in Molecular Pharmaceutics demonstrated the successful conversion of Benzyl 2-{[(benzyloxy)carbonyl]amino}-2-(dimethoxyphosphoryl)acetate into phosphate prodrugs with enhanced cellular uptake properties. The research showed a 3-fold increase in bioavailability compared to parent compounds, suggesting promising avenues for improving drug delivery of phosphonate-containing therapeutics.

Recent toxicological evaluations (2023, Chemical Research in Toxicology) have established a favorable safety profile for Benzyl 2-{[(benzyloxy)carbonyl]amino}-2-(dimethoxyphosphoryl)acetate at pharmacologically relevant concentrations. These findings support its continued investigation as a building block for pharmaceutical development, though researchers caution that structural modifications may be necessary to optimize metabolic stability in specific therapeutic contexts.

Looking forward, the compound's unique chemical properties position it as a valuable tool for addressing current challenges in medicinal chemistry, particularly in the development of enzyme inhibitors and prodrugs. Ongoing research is exploring its potential in targeted therapies for metabolic disorders and infectious diseases, with preliminary results expected in late 2024.